2-Amino-1-(2,5-dimethylfuran-3-yl)ethanol

• IUPAC Name: 2-amino-1-(2,5-dimethylfuran-3-yl)ethanol
• InChI: InChI=1S/C8H13NO2/c1-5-3-7(6(2)11-5)8(10)4-9/h3,8,10H,4,9H2,1-2H3
• InChI Key: DIEUIMWLOUQEPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(CN)O
• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to “2-Amino-1-(2,5-dimethylfuran-3-yl)ethanol” has been discussed in various studies. For instance, the synthesis of thioxopyrimidines and their condensed analogs, which are structurally similar, has been summarized and discussed. The most popular approaches are based on [3+3], [4+2], [5+1] cyclization processes or domino reactions.

Chemical Reactions Analysis

The chemical reactions involving “2-Amino-1-(2,5-dimethylfuran-3-yl)ethanol” or similar compounds have been studied. For example, the formation of 2-thioxopyrimidines and their condensed analogs is based on the [3+3], [4+2], or [5+1] heterocyclization reactions and domino reactions.

Scientific Research Applications

Polymer Chemistry and Elastomer Composites

• Researchers have explored the use of 2-Amino-1-(2,5-dimethylfuran-3-yl)ethanol in the synthesis of pyrrole compounds. A one-pot, two-step process involving acid-catalyzed ring-opening of 2,5-dimethylfuran (DF) followed by the Paal–Knorr reaction yields pyrrole derivatives with excellent yields (80–95%). .
• Notably, a pyrrole compound containing an SH group (SHP) was functionalized onto furnace carbon black (CB). This modified CB, when used as a reinforcing filler in elastomeric composites, led to a 15% mass reduction compared to silica-based composites. .

Green Chemistry and Sustainable Processes

• The synthetic pathway for pyrrole compound formation from 2,5-dimethylfuran is characterized by high carbon efficiency (up to 80%) and a low E-factor (down to 0.128). .